AbstractThe article presents the results of experimental studying the hysteresis of water contact angles at crystalline surfaces. Receding and advancing contact angles and their hysteresis at hydrophilic and hydrophobic substrates with different surface structures (silica, mica, and calcite) have been studied under the action of an external pressure applied to the three-phase contact line of a sessile air bubble. Hysteresis of the contact angles has been observed on hydrophobized samples of silica and mica. The anchoring of the three-phase contact line (pinning) facilitates a change in the contact angles under the applied external pressure. When the three-phase contact line moves along the hydrophilic surfaces of silica and mica no marked changes in the advancing and receding contact angles are observed, and the hysteresis is actually absent. The stable pinning observed on the polished surface of a calcite crystal brought in contact with water leads to the appearance of contact angle hysteresis and hydrophilization of the calcite surface, with the hydrophilization being related to structural displacements in the crystal lattice.

AbstractA mathematical model has been presented for the formation of the conformational structure of chain units in a polyelectrolyte adsorbed on a flattened conducting charged nanospheroid polarized in an external electric field, which harmonically varies at a frequency much lower than the plasma frequency of the nanospheroid metal. Molecular dynamics has been employed to study the rearrangements in the conformational structure of uniformly charged polypeptides adsorbed on the surface of the oppositely charged flattened gold nanospheroid in an external alternating electric field, the strength vector of which varies along the rotation axis of the nanospheroid. One-dimensional density distributions along the rotation axis, as well as radial distributions, have been plotted for atoms of the polypeptides adsorbed on the nanospheroid surface. At a low temperature, a narrow ring-shaped polyelectrolyte fringe is formed in the equatorial region of the flattened metal nanospheroid, and the fringe density increases with the total charge of the nanospheroid and the number of charged units in polyelectrolyte macrochains. At a high temperature, the formed narrow macromolecular ring periodically shifts along the rotation axis of the nanospheroid with redirections of the polarizing electric field vector. The amplitude of the shifts increases with a decrease in the total charge of the nanospheroid and an increase in the fraction of charged units in a polyelectrolyte.

Abstract—In this review, the principles of the formation of polyelectrolyte microcapsules by the layer-by-layer assembly method have been considered, the intermolecular interactions that take part in the systems have been described, and the factors that affect the parameters of the resulting structures have been listed. Works devoted to tuning the internal structure of polyelectrolyte shells by means of variations in environmental conditions have been presented, in particular, the effect of temperature on polyelectrolyte shells of various compositions has been considered. Examples of changing the permeability of the shells, as well as imparting desired optical properties to the capsules by incorporating dyes and nanoparticles into polyelectrolyte multilayers have been presented. Possible approaches to remote control of shell permeability under the action of external physical stimuli, such as laser and microwave radiations and a low-frequency magnetic field, have been described. One of the sections of the review has been devoted to the methods of encapsulating emulsion droplets via layer-by-layer deposition of polyelectrolytes.

AbstractIntegral and differential particle size distribution functions have been experimentally determined for two-component mixed micropowders, which contain stoichiometric amounts of polycrystalline aluminum, nickel, and titanium, as well as amorphous boron, and have been mechanically treated in a planetary-type ball mill under different time conditions of the process. The influence of the duration of treatment of the above mixtures on the mathematical parameters of the found distribution functions has been analyzed. It has been shown that, in all considered cases, these functions can be represented in a lognormal form. The most informative statistical characteristics (moments) of these functions have been determined. The dependences of these characteristics on the duration of the mechanical treatment of the mixtures have been revealed. Within the framework of an approximation based on the use of generalized dynamic-stochastic Langevin-type equations, a kinetic model has been proposed for the process of mechanical treatment of metallic and non-metallic mixed micropowders in planetary-type mills. The model makes it possible to describe, as a first approximation, the temporal evolution of the fractional composition of the mixtures during their machining, as well as to record temporal variations of the main statistical characteristics of the corresponding distribution functions in this process.

AbstractAbnormal changes have been found in the viscosity of aqueous poly(vinyl alcohol) solutions with different concentrations (1–8%) exposed to UV irradiation for 0–60 min. A molecular mechanism of this phenomenon has been proposed based on the assumption of a rearrangement in the hydration shells of the functional groups of poly(vinyl alcohol) as a result of changes in the environment under the influence of UV irradiation.

AbstractA model non-Newtonian ferrocolloid has been considered in the work. The ferrocolloid is a nanodispersion of ferrite in a viscoelastic fluid, the properties of which are described by the Jeffry’s rheological scheme. This scheme is advantageous in the fact that it enables one to adequately describe the Brownian motion of particles under the conditions of retarded viscous stresses. Nonlinear responses of the ferrocolloid to a probe alternating magnetic field have been studied in the simultaneous presence of a constant magnetic field of an arbitrary strength (displacement field). In the aforementioned situation, the spectrum of the system upon longitudinal probing (both imposed films are collinear) contains additional harmonics, i.e., the dynamic magnetization acquires a contribution quadratic with respect to the amplitude of the probe field, while the optical anisotropy arises already in the first order. It has been shown that the spectra of these modes substantially differ from the fundamental components of the response and strongly vary with a rise in the viscoelasticity of the carrier fluid of the colloid. The measurement of the aforementioned characteristics may widen the set of microrheological tests and increase their sensitivity.

AbstractThis review presents the systems with derivatives of calix[n]arenes and the commonly available fluorescent dyes of the fluorene series, such as rhodamines B, 6G, 123 and the fluorone series, such as fluorescein and eosin N. The first part of this review concerns the systems with the covalent immobilization of dyes on a macrocyclic platform and the principles of their design and potential application as chemosensors are considered. The second part of this review deals with the systems synthesized through “guest–host” supramolecular interactions and their use as chemo- and biosensors, whose operation is based on the principles of fluorescent dye liberation due to competitive complexation. The third part of the review is devoted to colloid systems with xanthene dyes. The use of dye-saturated colloid systems as chemosensors is considered, and the possibility of using the dyes as model guest molecules capable of concentrating in the hydrophobic layer of aggregates is shown alongside with their potentiality as a fluorescent probe for studying the aggregation processes.

AbstractData have been presented on the interaction of H2 and CO with oxidized platinum nanoparticles applied onto the surface of highly oriented pyrolytic graphite. At low exposures (of nearly 100 Langmuir), this process starts from the tops of the nanoparticles. Thus, the chemical properties of the periphery and tops of platinum nanoparticles with respect to H2 and CO are significantly different. It has been revealed that the results of the interaction of the gases with the oxidized nanoparticles depend on the diameters of the latter.

AbstractThe present article deals with the comprehensive parametric study on electroosmotic flow and transportation of ions through polymer grafted soft nanochannel containing non-Newtonian fluid. We consider the fully developed flow in a slit rectangular channel. The charged poly-electrolyte layer (PEL) carries a monovalent acidic ionizable group attached to a rigid wall. The ion partitioning effect is considered in our study, which arises from the difference in relative permittivity of the polyelectrolyte region and the bulk electrolyte. The non-linear Poisson−Boltzmann equation and the modified Cauchy momentum equation, which are coupled, are used to describe the mathematical model. The main objective of this analysis is to demonstrate the impact of bulk pH on the charge regulation of mono-ionic functional groups residing in PEL, the impact of flow behavior index and different electrohydrodynamic parameters, including EDL thickness, ion-partitioning parameter, the Debye−Hückel parameter, and softness parameters etc, on the overall flow modulation and selectivity parameter. This study is expected to constitute a significant step forward in the real-world continuum mathematical modelling of interfacial flow physics in the scenario of electrohydrodynamics in soft nanochannels.

AbstractAfter more than two decades of development, particulate formulations have gradually entered the industrialization stage, and their quality control is important. In the manufacturing process, many particles are originated from hydrophobic materials, they might be prepared as a suspension, and then filled. The physical stability of the particles in the suspension is an important aspect of the industrial production, because it influences the filling accuracy of the dose. Due to the tiny size, it is hard to determinate the particle status under the suspension stage. In this work, aiming at developing a method for characterizing the physical stability of particulate suspensions, the particle counting method was developed to establish a unique characterization technique for determining sedimentation of particulate drug delivery system. The methodology was validated, and particle sedimentation was test using poly (D,L-lactic acid)(PLA)micro suspensions, the dispersion coefficient of variation (MCV) was calculated to furthering express the stability of the suspension system. The methodological validation results showed that the RSD values of each validation term of the method were less than 10%, the sedimentation of the PLA particle suspension system could be determinated through the method, and the dispersion coefficient of variation (MCV) could distinguish subtle difference between the components. This method could effectively monitor the stability of opaque hydrophobic particles, improving the efficiency and accuracy of the conventional method. It was feasible and has potency to be applied for industrial scale, due to its high efficacy.